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Compound of Interest

Compound Name: Polonium-205

Cat. No.: B1234584

Application Notes & Protocols: Alpha Spectrometry
Calibration

Topic: Using a Mixed Alpha Source for Alpha Spectrometry Calibration

For: Researchers, Scientists, and Drug Development Professionals

Introduction: Selection of an Appropriate Alpha
Source for Spectrometry Calibration

The accurate calibration of alpha spectrometers is fundamental for the quantitative analysis of
alpha-emitting radionuclides. An ideal calibration source possesses a long half-life, emits alpha
particles at well-defined and distinct energies, and is readily available in a stable, safe, and
certified form.

While the inquiry specified the use of Polonium-205 (2°>Po), it is crucial to note that this
isotope is not a suitable candidate for routine alpha spectrometry calibration. 2°5Po is an
artificially produced radionuclide with an extremely short half-life of approximately 1.74 hours[1]
[2]. This rapid decay makes it impractical for establishing and maintaining a reliable and long-
term calibration of a spectrometer.

Therefore, these application notes will focus on the use of a more appropriate and widely
accepted calibration standard: a mixed alpha source typically containing Americium-241
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(2*tAm), Plutonium-239 (2°Pu), and Curium-244 (2*4Cm). These radionuclides offer a range of
alpha energies that are suitable for the calibration of most alpha-emitting nuclides of interest in
environmental monitoring, research, and drug development.

Characteristics of Standard Alpha Calibration
Sources

The selection of radionuclides for a mixed alpha source is based on their decay characteristics,
which provide a series of distinct and well-separated peaks across a useful energy range.

. . . Primary Alpha
Radionuclide Half-life . Abundance (%)
Energies (MeV)

Americium-241

Am) 432.2 years 5.486 85.2
5.443 12.8
Plutonium-239 (2°Pu) 24,110 years 5.157 73.3
5.144 15.1
5.106 11.5
Curium-244 (2*4Cm) 18.1 years 5.805 76.7
5.763 23.3

Note: The listed alpha energies and abundances are the most prominent; other minor
emissions exist.

Experimental Protocol: Energy Calibration of an
Alpha Spectrometer

This protocol outlines the procedure for performing an energy calibration using a mixed 241Am,
239py, and 244Cm source.

3.1. Materials and Equipment
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» Alpha spectrometer (e.g., Passivated Implanted Planar Silicon (PIPS) detector)
e Vacuum chamber
o Preamplifier, amplifier, and multichannel analyzer (MCA)

e Mixed alpha calibration source (2**Am, 2°Pu, 2*4Cm), traceable to a national standards
laboratory[3]

o Tweezers for handling the source[4]

» Data acquisition and analysis software

3.2. Pre-measurement Checks

o System Integrity: Ensure all cables and connections are secure.

e Vacuum System: Verify that the vacuum pump is operational and can achieve the required
vacuum level for the detector.

o Detector Inspection: Visually inspect the detector for any signs of contamination or damage.
3.3. Calibration Procedure

e Source Placement: Using tweezers, carefully place the mixed alpha source in the center of
the sample holder within the vacuum chamber. Ensure the active side of the source is facing
the detector.

e Chamber Evacuation: Close the vacuum chamber and evacuate it to the manufacturer's
recommended operating pressure.

» Detector Bias: Apply the recommended bias voltage to the detector.

» Data Acquisition: Begin data acquisition using the MCA software. Collect a spectrum for a
sufficient duration to obtain well-defined peaks with good statistical significance (low
uncertainty).
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» Peak Identification: Identify the prominent alpha peaks corresponding to 241Am, 2°Pu, and
244Cm_

o Centroid Determination: Use the analysis software to determine the channel number
corresponding to the centroid of each identified peak.

» Calibration Curve: Create a calibration curve by plotting the known alpha energies of the
standards against their corresponding channel numbers. Perform a linear regression to
determine the energy calibration equation (Energy = m * Channel + c).

» Calibration Verification: Verify the quality of the calibration by checking the Full Width at Half
Maximum (FWHM) of the peaks, which is an indicator of detector resolution. For
electroplated sources, FWHM values are typically less than 20 keV[3][4].

3.4. Post-measurement
» Bias Voltage: Turn off the detector bias voltage.
e Venting: Slowly vent the vacuum chamber to atmospheric pressure.

e Source Removal: Carefully remove the calibration source using tweezers and return it to its
storage container[4].

Experimental Protocol: Efficiency Calibration of an
Alpha Spectrometer

The detection efficiency is a function of the counting geometry (source-to-detector distance and

active area).
4.1. Procedure
» Energy Calibration: Perform an energy calibration as described in the protocol above.

o Acquire Spectrum of Certified Source: Using a certified single-nuclide source with a known
activity (e.g., 2**Am), acquire a spectrum for a predetermined time.
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» Determine Net Counts: For the prominent peak of the certified source, determine the total
counts within the region of interest (ROI).

o Calculate Efficiency: The detection efficiency (g) is calculated as:
€ (%) = (Net Counts / Acquisition Time) / (Source Activity * Branching Ratio) * 100
o Net Counts: Total counts in the peak of interest.
o Acquisition Time: The duration of the measurement in seconds.
o Source Activity: The certified activity of the calibration source in Becquerels (Bq).
o Branching Ratio: The probability of the specific alpha decay being measured.

Safety Precautions

» Handling: Always handle radioactive sources with tweezers to prevent contamination and
damagel[4].

» Contamination: Although modern alpha sources are designed to minimize leakage, regular
wipe tests of the spectrometer chamber and work area are recommended.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves and a lab
coat, when handling radioactive sources.

o Storage: Store radioactive sources in a designated and shielded location when not in use.

e Regulations: Adhere to all local and institutional regulations for the handling and disposal of
radioactive materials[5].

Visual Representations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

